Cas no 1286208-65-8 ((R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride)

(R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride is a chiral amine derivative featuring a pyridinylmethyl group attached to a piperidine scaffold. This compound is supplied as a trihydrochloride salt, enhancing its stability and solubility for research applications. The (R)-enantiomer configuration is particularly valuable for stereoselective studies, including asymmetric synthesis and medicinal chemistry investigations. Its structural motifs—pyridine and piperidine—are commonly found in pharmacologically active compounds, making it a useful intermediate in drug discovery. The trihydrochloride form ensures consistent handling and storage properties. This product is suited for use in ligand development, catalysis, and as a building block for bioactive molecule synthesis. High purity and well-defined stereochemistry support reproducible experimental results.

(R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride structure

1286208-65-8 structure

Product Name:(R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride

CAS No:1286208-65-8

MF:C₁₁H₂₀Cl₃N₃

MW:300.655599594116

CID:4787990

Update Time:2025-10-31

(R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride
- Inchi： 1S/C11H17N3.3ClH/c1-2-11(9-13-5-1)14-8-10-3-6-12-7-4-10;;;/h3-4,6-7,11,13-14H,1-2,5,8-9H2;3*1H/t11-;;;/m1.../s1
- InChI Key： YUQSOQJXHXROQO-HCEFKKQBSA-N
- SMILES： Cl.Cl.Cl.N1CCC[C@H](C1)NCC1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 155
Topological Polar Surface Area: 37

(R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	064420-1g	R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride	1286208-65-8	95%	1g	￡360.00	2022-03-01

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Additional information on (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride

Comprehensive Overview of (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride (CAS No. 1286208-65-8)

(R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride (CAS No. 1286208-65-8) is a chiral amine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its pyridine and piperidine moieties, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the design of central nervous system (CNS) targeting agents and enzyme inhibitors.

The molecular structure of (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride features a stereocenter at the piperidin-3-amine position, which is critical for its enantioselective interactions with biological targets. This property aligns with the growing demand for chiral pharmaceuticals, as evidenced by the rising popularity of search terms like "chiral drug synthesis" and "enantiopure compounds." The compound's trihydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies.

Recent trends in drug discovery highlight the importance of nitrogen-containing heterocycles, such as pyridine and piperidine, due to their prevalence in FDA-approved drugs. Searches for "heterocyclic compounds in medicine" and "pyridine derivatives" have surged, reflecting the scientific community's interest in these scaffolds. (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride exemplifies this trend, offering a versatile platform for structure-activity relationship (SAR) studies.

In the context of neuropharmacology, this compound has shown promise as a precursor for ligands targeting neurotransmitter receptors. Its pyridinylmethyl group may facilitate interactions with nicotinic acetylcholine receptors (nAChRs), a hot topic in searches related to "cognitive enhancers" and "neurodegenerative disease treatments." Additionally, its piperidine core is a common feature in analgesics and antipsychotics, further underscoring its therapeutic potential.

From a synthetic chemistry perspective, (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride is valued for its modular synthesis, enabling derivatization at multiple sites. This aligns with the increasing demand for "custom synthetic intermediates" and "tailor-made pharmacophores" in precision medicine. The compound's CAS No. 1286208-65-8 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers.

Environmental and safety considerations are also paramount in modern chemistry. While (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride is not classified as hazardous under standard protocols, proper handling practices are recommended. This reflects the broader shift toward "green chemistry" and "sustainable drug development," as seen in trending search queries.

In summary, (R)-N-(Pyridin-4-ylmethyl)piperidin-3-amine trihydrochloride (CAS No. 1286208-65-8) represents a compelling case study in contemporary medicinal chemistry. Its structural features, combined with growing interest in chiral drug candidates and heterocyclic scaffolds, position it as a valuable tool for addressing current challenges in drug discovery and therapeutic innovation.